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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-hydroxycyclobutanecarboxylate is a versatile bifunctional molecule increasingly

recognized for its utility as a key building block in organic synthesis, particularly in the realm of

medicinal chemistry. Its unique strained cyclobutane core, coupled with hydroxyl and ethyl

ester functionalities, offers a valuable scaffold for the creation of diverse and complex

molecular architectures. This technical guide provides a comprehensive overview of the known

physical and chemical properties of ethyl 3-hydroxycyclobutanecarboxylate, with a focus on

its stability profile. The information presented herein is intended to support researchers,

scientists, and drug development professionals in the effective utilization of this compound in

their synthetic and drug discovery endeavors.

Physical and Chemical Properties
Ethyl 3-hydroxycyclobutanecarboxylate is a colorless to pale yellow liquid.[1] A summary of

its key physical and chemical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₇H₁₂O₃ [2]

Molecular Weight 144.17 g/mol [2]

CAS Number 17205-02-6 [2]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 209 °C

Density 1.180 g/mL

Refractive Index 1.4504

Flash Point 83 °C

Solubility
Moderately soluble in polar

solvents.
[1]

Stability Profile
Understanding the stability of ethyl 3-hydroxycyclobutanecarboxylate under various

conditions is crucial for its handling, storage, and application in multi-step syntheses. While

specific forced degradation studies on this compound are not extensively reported in the

literature, general principles of ester and alcohol stability, along with studies on related

cyclobutane structures, can provide valuable insights.

General Considerations:

Hydrolytic Stability: As an ester, ethyl 3-hydroxycyclobutanecarboxylate is susceptible to

hydrolysis under both acidic and basic conditions. This reaction would yield 3-

hydroxycyclobutanecarboxylic acid and ethanol. The rate of hydrolysis is expected to be

significantly influenced by pH and temperature.

Thermal Stability: The presence of the strained cyclobutane ring may influence its thermal

stability. High temperatures could potentially lead to ring-opening or other decomposition

pathways.
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Oxidative Stability: The secondary alcohol group is a potential site for oxidation, which could

yield the corresponding ketone, ethyl 3-oxocyclobutanecarboxylate.

Photostability: The impact of light on the stability of the molecule is not well-documented.

Potential Degradation Pathways:

Based on the functional groups present, the following degradation pathways can be

anticipated. A systematic forced degradation study would be necessary to confirm these and

identify any other potential degradants.
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Ethyl 3-hydroxycyclobutanecarboxylate

Potential Degradation Products

Ethyl 3-hydroxycyclobutanecarboxylate

3-Hydroxycyclobutanecarboxylic Acid

Acid/Base Hydrolysis

Ethanol

Acid/Base Hydrolysis

Ethyl 3-oxocyclobutanecarboxylate

Oxidation
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Start: Ethyl 3-oxocyclobutanecarboxylate

Reduction
(e.g., NaBH4 in Methanol)

Quenching
(e.g., Aqueous Acid)

Extraction
(e.g., Ethyl Acetate)

Drying
(e.g., Anhydrous MgSO4)

Concentration
(Rotary Evaporation)

Purification
(e.g., Column Chromatography)

Product: Ethyl 3-hydroxycyclobutanecarboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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